90-24-4

Xanthoxylin

In Stock

• CAS RN:
• 90-24-4

• Formula:
• C10H12O4

• InChI:
• InChI=1S/C10H12O4/c1-6(11)10-8(12)4-7(13-2)5-9(10)14-3/h4-5,12H,1-3H3

• InChIKey:
• FBUBVLUPUDBFME-UHFFFAOYSA-N

• Xanthoxylin, also known as brevifolin or 6-methoxypaeonol, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. Xanthoxylin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, xanthoxylin is primarily located in the cytoplasm. Xanthoxylin is a borneol and camphor tasting compound that can be found in a number of food items such as herbs and spices, pomegranate, german camomile, and sweet orange. This makes xanthoxylin a potential biomarker for the consumption of these food products.
  Xanthoxylin is a carboxylic ester. It derives from a phloroglucinol.

Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone

In Stock

• CAS RN:
• 5690-24-4

• Formula:
• C14H6N2O4

• InChI:
• InChI=1S/C14H6N2O4/c17-11-5-1-2-6-10-8(14(20)16-12(6)18)4-3-7(9(5)10)13(19)15-11/h1-4H,(H,15,17,19)(H,16,18,20)

• InChIKey:
• BODUWJSFPLUDMP-UHFFFAOYSA-N

• Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone is a useful research compound. Its molecular formula is C14H6N2O4 and its molecular weight is 266.21 g/mol. The purity is usually 95%.

3-(Dichloro(methyl)silyl)propyl acetate

In Stock

• CAS RN:
• 5290-24-4

• Formula:
• C6H12Cl2O2Si

• InChI:
• InChI=1S/C6H12Cl2O2Si/c1-6(9)10-4-3-5-11(2,7)8/h3-5H2,1-2H3

• InChIKey:
• CNWZDXMFPRCFFL-UHFFFAOYSA-N

• 3-(Dichloro(methyl)silyl)propyl acetate is a useful research compound. Its molecular formula is C6H12Cl2O2Si and its molecular weight is 215.15 g/mol. The purity is usually 95%.

7-Azanorbornene

Usually In Stock

• CAS RN:
• 55590-24-4

• Formula:
• C6H9N

• InChI:
• InChI=1S/C6H9N/c1-2-6-4-3-5(1)7-6/h1-2,5-7H,3-4H2

• InChIKey:
• DLAUQDHZCKKXBK-UHFFFAOYSA-N

• 7-Azanorbornene is a useful research compound. Its molecular formula is C6H9N and its molecular weight is 95.14 g/mol. The purity is usually 95%.

diethyl (2R,5R)-1-benzylpyrrolidine-2,5-dicarboxylate

• CAS RN:
• 50990-24-4

• Formula:
• C17H23NO4

• InChI:
• InChI=1S/C17H23NO4/c1-3-21-16(19)14-10-11-15(17(20)22-4-2)18(14)12-13-8-6-5-7-9-13/h5-9,14-15H,3-4,10-12H2,1-2H3/t14-,15-/m1/s1

• InChIKey:
• LDUSEIANLSWKPY-HUUCEWRRSA-N

• Diethyl (2R,5R)-1-benzylpyrrolidine-2,5-dicarboxylate is a useful research compound. Its molecular formula is C17H23NO4 and its molecular weight is 305.4 g/mol. The purity is usually 95%.

4-Methylquinazolin-2(1H)-one

Usually In Stock

• CAS RN:
• 34790-24-4

• Formula:
• C9H8N2O

• InChI:
• InChI=1S/C9H8N2O/c1-6-7-4-2-3-5-8(7)11-9(12)10-6/h2-5H,1H3,(H,10,11,12)

• InChIKey:
• RLLNOZZVLWEBBI-UHFFFAOYSA-N

• 4-Methylquinazolin-2(1H)-one is a useful research compound. Its molecular formula is C9H8N2O and its molecular weight is 160.17 g/mol. The purity is usually 95%.

3-Ethoxyoxalyl-4-oxopiperidine-1-carboxylic acid tert-butyl ester

In Stock

• CAS RN:
• 18990-24-4

• Formula:
• C₁₄H₂₁NO₆

• InChI:
• InChI=1S/C14H19NO6/c1-5-20-11-8(16)6-7-15(12(19)21-13(2,3)4)14(11)9(17)10(14)18/h11H,5-7H2,1-4H3

• 3-Ethoxyoxalyl-4-oxopiperidine-1-carboxylic acid tert-butyl ester, also known as 3-Ethoxyoxalyl-4-oxopiperidine-1-carboxylic acid tert-butyl ester, is a useful research compound. Its molecular formula is C₁₄H₂₁NO₆ and its molecular weight is 299.32. The purity is usually 95%.

4-Chloro-2-fluorophenyl cyclopropyl ketone

In Stock

• CAS RN:
• 898790-24-4

• Formula:
• C10H8ClFO

• InChI:
• InChI=1S/C10H8ClFO/c11-7-3-4-8(9(12)5-7)10(13)6-1-2-6/h3-6H,1-2H2

• InChIKey:
• YXKWPFIGAHBKIM-UHFFFAOYSA-N

• 4-Chloro-2-fluorophenyl cyclopropyl ketone is a useful research compound. Its molecular formula is C10H8ClFO and its molecular weight is 198.62 g/mol. The purity is usually 95%.

Tert-butyl 3-(2-ethoxy-2-oxoacetyl)-4-oxopiperidine-1-carboxylate

In Stock

• CAS RN:
• 518990-24-4

• Formula:
• C14H21NO6

• InChI:
• InChI=1S/C14H21NO6/c1-5-20-12(18)11(17)9-8-15(7-6-10(9)16)13(19)21-14(2,3)4/h9H,5-8H2,1-4H3

• InChIKey:
• RSNKXJXWNHBZEU-UHFFFAOYSA-N

• Tert-butyl 3-(2-ethoxy-2-oxoacetyl)-4-oxopiperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H21NO6 and its molecular weight is 299.32 g/mol. The purity is usually 95%.

pentyl 2-amino-1-(4-fluorophenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• CAS RN:
• 848690-24-4

• Formula:
• C22H21FN4O2

• InChI:
• InChI=1S/C22H21FN4O2/c1-2-3-6-13-29-22(28)18-19-21(26-17-8-5-4-7-16(17)25-19)27(20(18)24)15-11-9-14(23)10-12-15/h4-5,7-12H,2-3,6,13,24H2,1H3

• InChIKey:
• IYPSHDIBHJFEEH-UHFFFAOYSA-N

• Pentyl 2-amino-1-(4-fluorophenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is a useful research compound. Its molecular formula is C22H21FN4O2 and its molecular weight is 392.4g/mol. The purity is usually 95%.

2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

In Stock

• CAS RN:
• 872590-24-4

• Formula:
• C16H15N5O3S2

• InChI:
• InChI=1S/C16H15N5O3S2/c1-10-19-20-15(26-10)18-14(22)8-25-16-17-4-5-21(16)7-11-2-3-12-13(6-11)24-9-23-12/h2-6H,7-9H2,1H3,(H,18,20,22)

• InChIKey:
• JEWFINOUVQIMPU-UHFFFAOYSA-N

• 2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C16H15N5O3S2 and its molecular weight is 389.45. The purity is usually 95%.

N-(3-bromophenyl)-2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 893790-24-4

• Formula:
• C19H20BrN3O3S2

• InChI:
• InChI=1S/C19H20BrN3O3S2/c1-2-3-11-23-16-9-4-5-10-17(16)28(25,26)22-19(23)27-13-18(24)21-15-8-6-7-14(20)12-15/h4-10,12H,2-3,11,13H2,1H3,(H,21,24)

• InChIKey:
• QVOJQIBMDQXPTG-UHFFFAOYSA-N

• N-(3-bromophenyl)-2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H20BrN3O3S2 and its molecular weight is 482.41. The purity is usually 95%.

4-Methyl-3-(1-methylpyrrol-2-yl)-1H-1,2,4-triazole-5-thione

Usually In Stock

• CAS RN:
• 741690-24-4

• Formula:
• C8H10N4S

• InChI:
• InChI=1S/C8H10N4S/c1-11-5-3-4-6(11)7-9-10-8(13)12(7)2/h3-5H,1-2H3,(H,10,13)

• InChIKey:
• ZPDBOAVMKVEWSV-UHFFFAOYSA-N

• 4-Methyl-3-(1-methylpyrrol-2-yl)-1H-1,2,4-triazole-5-thione is a useful research compound. Its molecular formula is C8H10N4S and its molecular weight is 194.26 g/mol. The purity is usually 95%.

6-(4-Methoxyphenyl)furo[2,3-d]pyrimidin-4-amine

Usually In Stock

• CAS RN:
• 453590-24-4

• Formula:
• C13H11N3O2

• InChI:
• InChI=1S/C13H11N3O2/c1-17-9-4-2-8(3-5-9)11-6-10-12(14)15-7-16-13(10)18-11/h2-7H,1H3,(H2,14,15,16)

• InChIKey:
• DIJLFIHLUYAZCI-UHFFFAOYSA-N

• 6-(4-Methoxyphenyl)furo[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C13H11N3O2 and its molecular weight is 241.24 g/mol. The purity is usually 95%.

1,1-Dimethylethyl [2-hydroxy-2-(1-naphthalenyl)ethyl]carbamate

Usually In Stock

• CAS RN:
• 102090-24-4

• Formula:
• C17H21NO3

• InChI:
• InChI=1S/C17H21NO3/c1-17(2,3)21-16(20)18-11-15(19)14-10-6-8-12-7-4-5-9-13(12)14/h4-10,15,19H,11H2,1-3H3,(H,18,20)

• InChIKey:
• FICZYIJOWAZXCK-UHFFFAOYSA-N

• 1,1-Dimethylethyl [2-hydroxy-2-(1-naphthalenyl)ethyl]carbamate is a useful research compound. Its molecular formula is C17H21NO3 and its molecular weight is 287.35 g/mol. The purity is usually 95%.

1-(4-Chlorophenyl)-3-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)urea

In Stock

• CAS RN:
• 330190-24-4

• Formula:
• C15H16ClN3OS

• InChI:
• InChI=1S/C15H16ClN3OS/c1-9-2-7-12-13(8-9)21-15(18-12)19-14(20)17-11-5-3-10(16)4-6-11/h3-6,9H,2,7-8H2,1H3,(H2,17,18,19,20)

• InChIKey:
• DOWOHUTZPNVHFP-UHFFFAOYSA-N

• 1-(4-Chlorophenyl)-3-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)urea is a useful research compound. Its molecular formula is C15H16ClN3OS and its molecular weight is 321.8g/mol. The purity is usually 95%.

N-(3,5-dimethoxyphenyl)-2-((4-ethyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide

Usually In Stock

• CAS RN:
• 1030090-24-4

• Formula:
• C19H21N3O5S2

• InChI:
• InChI=1S/C19H21N3O5S2/c1-4-22-16-7-5-6-8-17(16)29(24,25)21-19(22)28-12-18(23)20-13-9-14(26-2)11-15(10-13)27-3/h5-11H,4,12H2,1-3H3,(H,20,23)

• InChIKey:
• ILPYQIRYDSDZJG-UHFFFAOYSA-N

• N-(3,5-dimethoxyphenyl)-2-((4-ethyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H21N3O5S2 and its molecular weight is 435.51. The purity is usually 95%.

2-(3-Cyclopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

In Stock

• CAS RN:
• 1035690-24-4

• Formula:
• C15H21BO3

• InChI:
• InChI=1S/C15H21BO3/c1-14(2)15(3,4)19-16(18-14)11-6-5-7-13(10-11)17-12-8-9-12/h5-7,10,12H,8-9H2,1-4H3

• InChIKey:
• QRRJFVBHNJSHKB-UHFFFAOYSA-N

• 2-(3-Cyclopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C15H21BO3 and its molecular weight is 260.14 g/mol. The purity is usually 95%.

N-{4-[(2E)-3-(dimethylamino)prop-2-enoyl]-3-hydroxyphenyl}acetamide

In Stock

• CAS RN:
• 1043390-24-4

• Formula:
• C13H16N2O3

• InChI:
• InChI=1S/C13H16N2O3/c1-9(16)14-10-4-5-11(13(18)8-10)12(17)6-7-15(2)3/h4-8,18H,1-3H3,(H,14,16)/b7-6+

• InChIKey:
• ZRLJCUGVVOSVKU-VOTSOKGWSA-N

• N-{4-[(2E)-3-(dimethylamino)prop-2-enoyl]-3-hydroxyphenyl}acetamide is a useful research compound. Its molecular formula is C13H16N2O3 and its molecular weight is 248.282. The purity is usually 95%.